(3R*,4R*)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-[3-(3-thienyl)propanoyl]-4-piperidinol

• IUPAC Name: 1-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]-3-thiophen-3-ylpropan-1-one
• InChI: InChI=1S/C18H27NO3S/c1-14-12-19(17(20)3-2-15-6-11-23-13-15)8-7-18(14,21)16-4-9-22-10-5-16/h6,11,13-14,16,21H,2-5,7-10,12H2,1H3/t14-,18+/m1/s1
• InChI Key: MFNRDSPXRPULQW-KDOFPFPSSA-N
• Canonical SMILES: CC1CN(CCC1(C2CCOCC2)O)C(=O)CCC3=CSC=C3
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CCC3=CSC=C3
• Molecular Formula: C18H27NO3S
• Molecular Weight: 337.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds closely related to "(3R*,4R*)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-[3-(3-thienyl)propanoyl]-4-piperidinol" involves multi-step chemical processes that integrate various organic chemistry techniques. Studies such as those by Shestopalov et al. (2002) and Fussell et al. (2012) discuss the one-step synthesis and three-step synthesis methodologies for structurally related compounds, providing insights into the complexity and efficiency of synthesis routes for compounds with similar structural frameworks (Shestopalov et al., 2002) (Fussell et al., 2012).

Molecular Structure Analysis

Molecular structure analysis involves the examination of the spatial arrangement of atoms within the compound and its implications for reactivity and interaction with biological targets. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are pivotal in delineating the molecular structure, as seen in the works by Matulevičiūtė et al. (2021), who discuss the structural characterization of novel heterocyclic amino acids (Matulevičiūtė et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving "(3R*,4R*)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-[3-(3-thienyl)propanoyl]-4-piperidinol" would likely involve transformations of the tetrahydro-2H-pyran and piperidinol moieties, as well as reactions at the thienyl and propanoyl sites. The literature reveals various reactions for structurally related compounds, such as cyclization, condensation, and nucleophilic substitution, which are fundamental in modifying the chemical structure for desired properties (Jao et al., 1996).